4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide

• IUPAC Name: 4-tert-butyl-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide
• InChI: InChI=1S/C28H27NO4/c1-17-23-16-21(29-27(31)19-6-10-20(11-7-19)28(2,3)4)12-15-24(23)33-26(17)25(30)18-8-13-22(32-5)14-9-18/h6-16H,1-5H3,(H,29,31)
• InChI Key: UYZHXIFWSGNBHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)C(C)(C)C)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C28H27NO4
• Molecular Weight: 441.5 g/mol

Description

This compound is a benzamide derivative, which is a type of organic compound that includes a benzene ring attached to an amide group. Benzamides are often used in organic synthesis and medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would include a benzofuran ring, which is a fused ring system consisting of a benzene ring and a furan ring. It would also have methoxy and tert-butyl substituents, as well as an amide group.

Chemical Reactions Analysis

As a benzamide derivative, this compound could potentially undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions. The benzene ring could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the benzofuran ring, the methoxy and tert-butyl groups, and the amide group would influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological targets to produce its effects. Without specific information on the intended use of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. For example, if it shows promise as a drug, future research could focus on optimizing its structure for better efficacy, studying its pharmacokinetics, or conducting clinical trials.